Cas no 2209078-76-0 (trans-3-(dimethylamino)-4-piperidinol dihydrochloride)

• Product Name: trans-3-(dimethylamino)-4-piperidinol dihydrochloride
• CAS No: 2209078-76-0
• MDL: MFCD28891634
• CID: 4641986
• Update Time: 2025-10-18

trans-3-(dimethylamino)-4-piperidinol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• trans-3-(dimethylamino)-4-piperidinol dihydrochloride

• MDL： MFCD28891634

Additional information on trans-3-(dimethylamino)-4-piperidinol dihydrochloride

Professional Introduction to trans-3-(dimethylamino)-4-piperidinol dihydrochloride (CAS No. 2209078-76-0)

The compound trans-3-(dimethylamino)-4-piperidinol dihydrochloride, identified by its CAS number 2209078-76-0, is a significant molecule in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The piperidine ring, a key structural feature, is known for its versatility in medicinal chemistry, often serving as a scaffold for bioactive molecules.

In recent years, there has been a growing interest in piperidine derivatives due to their broad spectrum of biological activities. The presence of the dimethylamino group enhances the compound's solubility and reactivity, making it a valuable intermediate in synthetic chemistry. Furthermore, the hydrochloride salt form improves its stability and bioavailability, which are critical factors in pharmaceutical formulations.

Recent studies have highlighted the potential of trans-3-(dimethylamino)-4-piperidinol dihydrochloride in the development of novel therapeutic agents. Researchers have been exploring its pharmacological properties, particularly its interaction with various biological targets. For instance, preliminary investigations suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for treating inflammatory and neurological disorders.

The synthesis of trans-3-(dimethylamino)-4-piperidinol dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution, are often employed to achieve high yields and purity. The optimization of these synthetic pathways is crucial for large-scale production and cost-effective manufacturing.

One of the most compelling aspects of this compound is its potential to serve as a building block for more complex molecules. By modifying its structure through functional group transformations, chemists can generate derivatives with tailored biological activities. This flexibility makes trans-3-(dimethylamino)-4-piperidinol dihydrochloride an invaluable asset in medicinal chemistry libraries.

The pharmacokinetic profile of trans-3-(dimethylamino)-4-piperidinol dihydrochloride is another area of active research. Studies have begun to investigate how the compound is absorbed, distributed, metabolized, and excreted by the body. Understanding these processes is essential for designing effective drug delivery systems and predicting clinical outcomes. Advanced computational methods, such as molecular dynamics simulations, are being used to model these interactions at a molecular level.

In conclusion, trans-3-(dimethylamino)-4-piperidinol dihydrochloride (CAS No. 2209078-76-0) represents a fascinating subject of study in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a compelling candidate for further research and development. As our understanding of its properties continues to grow, so too will its potential applications in medicine and drug discovery.